Cas no 1464144-06-6 (1-(3-methanesulfonylpropyl)cyclopropan-1-amine)

• Product Name: 1-(3-methanesulfonylpropyl)cyclopropan-1-amine
• CAS No: 1464144-06-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5925082
• PubChem ID: 66024215
• Update Time: 2025-06-07

1-(3-methanesulfonylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylpropyl)cyclopropan-1-amine
• AKOS015366559
• 1464144-06-6
• EN300-1988188

• Inchi： 1S/C7H15NO2S/c1-11(9,10)6-2-3-7(8)4-5-7/h2-6,8H2,1H3
• InChI Key： YBJROFNDYUMJBF-UHFFFAOYSA-N
• SMILES： S(C)(CCCC1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(3-methanesulfonylpropyl)cyclopropan-1-amine

Introduction to 1-(3-methanesulfonylpropyl)cyclopropan-1-amine (CAS No. 1464144-06-6)

1-(3-methanesulfonylpropyl)cyclopropan-1-amine, also known by its CAS number 1464144-06-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring and a methanesulfonylpropyl substituent, which confer it with distinct chemical and biological properties. The structural complexity of 1-(3-methanesulfonylpropyl)cyclopropan-1-amine makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring in 1-(3-methanesulfonylpropyl)cyclopropan-1-amine is a three-membered ring that introduces significant ring strain, leading to unique reactivity and conformational behavior. This strain can influence the compound's interactions with biological targets, making it a promising scaffold for drug design. The methanesulfonylpropyl substituent, on the other hand, adds polarity and potential hydrogen-bonding capabilities, which can enhance the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of 1-(3-methanesulfonylpropyl)cyclopropan-1-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(3-methanesulfonylpropyl)cyclopropan-1-amine exhibits potent inhibitory activity against a key enzyme in the biosynthesis of cholesterol. This finding suggests that the compound could be further developed as a therapeutic agent for hypercholesterolemia and related cardiovascular diseases.

In addition to its enzymatic inhibition properties, 1-(3-methanesulfonylpropyl)cyclopropan-1-amine has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis and neurodegenerative disorders. Preclinical studies have shown that 1-(3-methanesulfonylpropyl)cyclopropan-1-amine can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the compound's potential as a novel anti-inflammatory drug candidate.

The safety profile of 1-(3-methanesulfonylpropyl)cyclopropan-1-amine is another critical aspect of its development. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, which is essential for its clinical application. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of 1-(3-methanesulfonylpropyl)cyclopropan-1-amine in human subjects.

The synthesis of 1-(3-methanesulfonylpropyl)cyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the introduction of the methanesulfonylpropyl substituent. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the use of transition-metal-catalyzed reactions to construct the cyclopropane ring, followed by functional group manipulations to introduce the desired substituents.

In conclusion, 1-(3-methanesulfonylpropyl)cyclopropan-1-amine (CAS No. 1464144-06-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and development.